N-(8-quinolinylsulfonyl)tryptophan
Description
N-(8-Quinolinylsulfonyl)tryptophan is a synthetic tryptophan derivative featuring a sulfonamide group attached to the 8-position of a quinoline ring, which is further linked to the indole nitrogen of tryptophan. Sulfonamide groups are known for their role in enzyme inhibition and improved metabolic stability, suggesting applications in pharmaceuticals or biochemical research .
Properties
Molecular Formula |
C20H17N3O4S |
|---|---|
Molecular Weight |
395.4 g/mol |
IUPAC Name |
3-(1H-indol-3-yl)-2-(quinolin-8-ylsulfonylamino)propanoic acid |
InChI |
InChI=1S/C20H17N3O4S/c24-20(25)17(11-14-12-22-16-8-2-1-7-15(14)16)23-28(26,27)18-9-3-5-13-6-4-10-21-19(13)18/h1-10,12,17,22-23H,11H2,(H,24,25) |
InChI Key |
RUNODPMUXAFLLN-UHFFFAOYSA-N |
SMILES |
C1=CC=C2C(=C1)C(=CN2)CC(C(=O)O)NS(=O)(=O)C3=CC=CC4=C3N=CC=C4 |
Canonical SMILES |
C1=CC=C2C(=C1)C(=CN2)CC(C(=O)O)NS(=O)(=O)C3=CC=CC4=C3N=CC=C4 |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Structurally Similar Tryptophan Derivatives
The following table summarizes key structural analogs of tryptophan, highlighting differences in substituents, synthesis methods, applications, and spectral properties:
Structural and Electronic Effects
- Sulfonamide vs. Sulfonamides also exhibit stronger hydrogen-bonding capacity, which may enhance target specificity .
- Fluorination vs. Hydroxylation : Fluorine’s electronegativity (as in 6-fluorotryptophan) increases metabolic stability and lipophilicity compared to hydroxyl groups, which improve solubility but may reduce membrane permeability .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
